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Compound of Interest

Compound Name: Protein kinase inhibitor 10

Cat. No.: B15522220 Get Quote

For laboratory professionals, including researchers and scientists engaged in drug

development, the proper management and disposal of potent chemical compounds like

Protein Kinase Inhibitor 10 are critical for ensuring personnel safety and environmental

protection. As this compound is a biologically active small molecule, it must be handled and

disposed of as hazardous chemical waste.[1][2] Adherence to institutional and regulatory

guidelines is mandatory.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to take appropriate safety measures.

All handling of Protein Kinase Inhibitor 10 should be performed in a designated area, such as

a chemical fume hood, to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE) is mandatory and includes:

Eye Protection: Chemical safety goggles or a face shield.[3][4]

Hand Protection: Two pairs of chemical-resistant nitrile gloves (double-gloving).[2]

Body Protection: A dedicated laboratory coat.[1][3]

Respiratory Protection: For handling the solid, powdered form, a NIOSH-approved respirator

is recommended to prevent inhalation.[2]
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In case of a spill, the material should be collected with an inert, non-combustible absorbent

material and placed into a sealed, labeled container for hazardous waste disposal.[1]

Step-by-Step Disposal Protocol
The disposal of Protein Kinase Inhibitor 10 and any contaminated materials must follow a

structured and compliant process.

Step 1: Waste Identification and Classification Treat Protein Kinase Inhibitor 10 and any

material that has come into contact with it as hazardous chemical waste.[1] This includes stock

solutions, unused solid compound, contaminated labware (e.g., pipette tips, tubes, vials), and

contaminated PPE.[1][5]

Step 2: Waste Segregation and Collection

Designated Containers: Use separate, dedicated, and leak-proof containers for solid and

liquid waste.[2][6][7] These containers must be chemically compatible with the waste they

hold.[8]

Solid Waste: Collect items such as contaminated gloves, pipette tips, and empty vials in a

clearly labeled hazardous waste container.[2][5]

Liquid Waste: Unused solutions and the first rinse of any contaminated glassware must be

collected in a labeled, leak-proof hazardous waste container.[2][6] Subsequent rinses of

glassware that held highly toxic chemicals may also need to be collected.[6] Never dispose

of this chemical down the drain.[2][9]

Sharps Waste: Needles or other sharps contaminated with the inhibitor should be placed in a

designated sharps container.

Step 3: Labeling and On-Site Storage

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Protein Kinase Inhibitor 10"), and the associated CAS number (871317-00-9).[3][10]

Storage: Store sealed waste containers in a designated and secure Satellite Accumulation

Area (SAA) within the laboratory, at or near the point of generation.[8][9] The container must
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be kept closed except when adding waste.[6] Use secondary containment bins to prevent the

spread of material in the event of a leak.[1][8]

Step 4: Disposal and Removal

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the collection of

the waste.[1][5]

Documentation: Complete all necessary paperwork for waste pickup and disposal,

maintaining records as required by your institution and local regulations.[1][8]

Key Handling and Storage Data
Proper storage and adherence to accumulation limits are crucial for laboratory safety and

regulatory compliance. The following table summarizes general guidelines applicable to

hazardous chemical waste in a laboratory setting.
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Parameter Guideline Citation(s)

Compound Storage
Store in a tightly sealed

container in a freezer.
[3][4]

Waste Container Type

Sturdy, leak-proof, and

chemically compatible with the

waste. Plastic is often

preferred.

[6][8][11]

Waste Storage Location

In a designated Satellite

Accumulation Area (SAA) at or

near the point of generation.

[9][11]

SAA Accumulation Limit

A maximum of 55 gallons of

hazardous waste or 1 quart of

acutely toxic (P-list) chemical

waste.

[11]

Container Management

Keep waste containers sealed

at all times, except when

adding waste. Use secondary

containment for liquids.

[6][9]

Disposal of Empties

The first rinse of an empty

container must be collected as

hazardous waste. Deface

labels before placing rinsed

containers in solid waste.

[6][12]

Disposal Process Workflow
The following diagram illustrates the logical steps for the proper disposal of Protein Kinase
Inhibitor 10.
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Workflow for the Proper Disposal of Protein Kinase Inhibitor 10

Phase 1: Preparation & Handling

Phase 2: Waste Segregation & Collection

Phase 3: Interim Storage

Phase 4: Final Disposal
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Caption: Logical workflow for the safe disposal of Protein Kinase Inhibitor 10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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